5-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-2-methoxypyrimidine

• IUPAC Name: (3,5-dimethylpyrazol-1-yl)-(2-methoxypyrimidin-5-yl)methanone
• InChI: InChI=1S/C11H12N4O2/c1-7-4-8(2)15(14-7)10(16)9-5-12-11(17-3)13-6-9/h4-6H,1-3H3
• InChI Key: SQHADESFFUADJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(=O)C2=CN=C(N=C2)OC)C
• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol

Description

The compound is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. They are known for their various potential applications in the catalysis area but also in medicine or biomimetism studies.

Synthesis Analysis

While the specific synthesis process for “5-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-2-methoxypyrimidine” is not available, pyrazole derivatives are often synthesized through the condensation of hydrazines with 1,3-diketones. For example, 3,5-dimethylpyrazole can be synthesized from the reaction of acetylacetone and hydrazine.

Molecular Structure Analysis

The molecular structure of a similar compound, poly((3,5-dimethylpyrazol-1-yl)methyl)benzene ligands, has been determined by single-crystal X-ray diffraction. The pyrazole rings of these polyazole ligands are characterized by π-excess aromatic heterocycle, flat and rigid structure, and thermal stability.

Chemical Reactions Analysis

Substituted pyrazole compounds can react differently with nitrogen bases having different numbers of labile hydrogen atoms. For instance, treatment of the title compounds with secondary amines or morpholine results in nucleophilic replacement of the pyrazolyl substituent.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific compound depend on its molecular structure. For example, the indolizine ring system in a similar compound is essentially planar, with r.m.s. deviations of 0.030 and 0.028 Å.

Scientific Research Applications

Antiparasitic Activity

• Leishmaniasis : Recent studies have highlighted the antileishmanial potential of this compound. .

Antimalarial Research

• Malaria : Researchers have explored the use of this compound in the context of malaria treatment. .

Catalysis and Organic Synthesis

• 1,3,5-Trisubstituted-4,5-dihydro-1H-pyrazoles : The compound can serve as a building block for the synthesis of 1,3,5-trisubstituted pyrazoles. .

Chemical Biology and Enzyme Inhibition

• LmPTR1 Inhibitor : Molecular simulations indicate that compound 13 (a derivative of this compound) fits well within the active site of LmPTR1 (a parasite enzyme). .

Heterocyclic Chemistry

• 3,5-Dimethylpyrazole Derivatives : Researchers have explored the synthesis of various 3,5-dimethylpyrazole derivatives. .

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. For example, 3,5-Dimethylpyrazole is a white solid that dissolves well in polar organic solvents. It has been used as a blocking agent for isocyanates.

Future Directions

The future directions in the research of pyrazole derivatives could involve the development of new drugs and catalysts. Pyrazole and its derivatives can promote a unique coordination with metal ions, which can be used as a precursor for the development of metalloenzyme.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various biological targets .

Mode of Action

It is known that pyrazole-bearing compounds can interact with their targets in various ways, such as through hydrogen bonding or π-π stacking .

Biochemical Pathways

Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Pharmacokinetics

The compound’s solubility and stability are crucial factors that can influence its bioavailability .

Result of Action

Compounds with similar structures have been found to exhibit various biological activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s interaction with its targets and its overall biological activity .